Cas no 16200-50-3 (ethyl 3,4-diethyl-5-methyl-1H-pyrrole-2-carboxylate)

• Product Name: ethyl 3,4-diethyl-5-methyl-1H-pyrrole-2-carboxylate
• CAS No: 16200-50-3
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• MDL: MFCD00075089
• CID: 121480
• PubChem ID: 87568656
• Update Time: 2025-11-06

ethyl 3,4-diethyl-5-methyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxylicacid, 3,4-diethyl-5-methyl-, ethyl ester
• 3,4-Diethyl-2-ethoxycarbonyl-5-methylpyrrole
• ethyl 3,4-diethyl-5-methyl-1H-pyrrole-2-carboxylate
• 2-carboethoxy-3,4-diethyl-5-methyl-pyrrole
• 3,4-Diaethyl-5-methyl-pyrrol-2-carbonsaeure-aethylester
• 3,4-Diethyl-5-methyl-2-pyrrolecarboxylic Acid Ethyl Ester
• 5-methyl-3,4-diethyl-2-carboethoxy-1H-pyrrole
• ethyl 3,4-diethyl-5-methyl-2-pyrrole-carboxylate
• Ethyl 3,4-Diethyl-5-methyl-2-pyrrolecarboxylate
• Ethyl 3,4-Diethyl-5-methylpyrrole-2-carboxylate
• 3,4-diethyl-5-methyl-1H-pyrrole-2-carboxylic acid ethyl ester
• YXAABSBFWADBRO-UHFFFAOYSA-N
• 1H-Pyrrole-2-carboxylic acid, 3,4-diethyl-5-methyl-, ethyl ester
• STK726991
• 3,4-Diethyl-5-methyl-1H-pyrrol-2-carboxylic acid ethyl ester
• PYR-0503
• CS-0068764
• 16200-50-3
• F10409
• DTXSID20343587
• A883031
• ethyl 3,4-diethyl-2-methyl-pyrrole-5-carboxylate
• 2-Methyl-3,4-diethyl-5-carbethoxypyrrole
• SB62094
• SCHEMBL4201730
• MFCD00075089
• AS-46760
• Ethyl 3,4-diethyl-5-methyl-1H-pyrrole-2-carboxylate #
• AKOS000511707
• SR-01000398100-1
• FT-0728202
• SR-01000398100
• DA-09642
• 621-479-8

• MDL： MFCD00075089
• Inchi： 1S/C12H19NO2/c1-5-9-8(4)13-11(10(9)6-2)12(14)15-7-3/h13H,5-7H2,1-4H3
• InChI Key： YXAABSBFWADBRO-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(CC)C(CC)=C(C)N1)=O

Computed Properties

• Exact Mass: 209.14200
• Monoisotopic Mass: 209.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 8
• XLogP3: 3.3
• Topological Polar Surface Area: 42.1

Experimental Properties

• Color/Form: Not determined
• Density: 1.025
• Melting Point: 75.0 to 78.0 deg-C
• Boiling Point: 329.6°C at 760 mmHg
• Flash Point: 153.2°C
• Refractive Index: 1.509
• PSA: 42.09000
• LogP: 2.62460
• Solubility: Not determined

ethyl 3,4-diethyl-5-methyl-1H-pyrrole-2-carboxylate Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on ethyl 3,4-diethyl-5-methyl-1H-pyrrole-2-carboxylate

Comprehensive Overview of Ethyl 3,4-Diethyl-5-Methyl-1H-Pyrrole-2-Carboxylate (CAS No. 16200-50-3)

Ethyl 3,4-diethyl-5-methyl-1H-pyrrole-2-carboxylate (CAS No. 16200-50-3) is a specialized organic compound belonging to the pyrrole family, a class of heterocyclic compounds widely studied for their diverse applications in pharmaceuticals, agrochemicals, and material science. This ester derivative features a unique substitution pattern with ethyl and methyl groups at the 3, 4, and 5 positions, respectively, which significantly influences its chemical reactivity and potential utility. Researchers and industries are increasingly interested in this compound due to its role as a building block for synthesizing more complex molecules, particularly in the development of bioactive compounds and functional materials.

The growing demand for pyrrole derivatives like ethyl 3,4-diethyl-5-methyl-1H-pyrrole-2-carboxylate is driven by their versatility in organic synthesis. For instance, pyrrole cores are pivotal in constructing porphyrins, which are essential for photosensitizers used in photodynamic therapy—a cutting-edge cancer treatment method. Additionally, this compound's structural features make it a candidate for designing organic semiconductors, a hot topic in the renewable energy sector. Users searching for "pyrrole derivatives in drug discovery" or "applications of ethyl pyrrole carboxylates" will find this compound highly relevant to their queries.

From a synthetic chemistry perspective, CAS No. 16200-50-3 is often explored for its regioselective functionalization potential. The presence of multiple alkyl groups allows for targeted modifications, enabling the creation of tailored molecules for specific applications. Recent studies highlight its use in multicomponent reactions, a trending area in green chemistry aimed at reducing waste and improving efficiency. This aligns with the broader industry shift toward sustainable synthesis, a frequently searched topic among chemists and environmental researchers.

Analytical characterization of ethyl 3,4-diethyl-5-methyl-1H-pyrrole-2-carboxylate typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC, which are standard tools for verifying purity and structure. These methods are critical for ensuring the compound's suitability in high-value applications, such as pharmaceutical intermediates or advanced material precursors. Users interested in "pyrrole compound analysis" or "quality control for heterocyclic esters" will benefit from understanding these analytical approaches.

In summary, ethyl 3,4-diethyl-5-methyl-1H-pyrrole-2-carboxylate (CAS No. 16200-50-3) represents a compelling subject for researchers and industries alike. Its structural uniqueness and adaptability position it as a valuable asset in fields ranging from medicinal chemistry to renewable energy technologies. By addressing common search queries like "pyrrole derivatives uses" and "sustainable synthesis of heterocycles," this overview bridges the gap between academic interest and practical applications, offering a comprehensive resource for professionals and enthusiasts.